Cas no 178316-76-2 (4-hydroxy-1,2-thiazole-3-carboxylic acid)

4-Hydroxy-1,2-thiazole-3-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with a hydroxyl group at the 4-position and a carboxylic acid moiety at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its functional groups enable versatile derivatization, facilitating the development of biologically active molecules, particularly in medicinal chemistry. The compound’s stability and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Additionally, its potential as a chelating agent or ligand in coordination chemistry further underscores its broad applicability in research and industrial processes.

4-hydroxy-1,2-thiazole-3-carboxylic acid structure

178316-76-2 structure

Product Name:4-hydroxy-1,2-thiazole-3-carboxylic acid

CAS No:178316-76-2

MF:C₄H₃NO₃S

MW:145.136519670486

CID:112857

PubChem ID:22175093

Update Time:2025-05-20

4-hydroxy-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Isothiazolecarboxylicacid, 4-hydroxy-
- 4-hydroxy-1,2-thiazole-3-carboxylic acid
- 3-Isothiazolecarboxylicacid,4-hydroxy-(9CI)
- 3-Isothiazolecarboxylic acid, 4-hydroxy-
- ZB0571
- AKOS006375958
- EN300-140821
- 4-hydroxyisothiazole-3-carboxylic acid
- SCHEMBL5883960
- 4-hydroxyisothiazole-3-carboxylicacid
- 178316-76-2
- DTXSID50623248
- Inchi： 1S/C4H3NO3S/c6-2-1-9-5-3(2)4(7)8/h1,6H,(H,7,8)
- InChI Key： LBJHLSZIKSJOJD-UHFFFAOYSA-N
- SMILES： S1C=C(C(C(=O)O)=N1)O

Computed Properties

Exact Mass: 144.98336413g/mol
Monoisotopic Mass: 144.98336413g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 98.7Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-140821-0.05g	4-hydroxy-1,2-thiazole-3-carboxylic acid	178316-76-2	95%	0.05g	$576.0	2023-02-15
Enamine	EN300-140821-0.1g	4-hydroxy-1,2-thiazole-3-carboxylic acid	178316-76-2	95%	0.1g	$752.0	2023-02-15
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Enamine	EN300-140821-1.0g	4-hydroxy-1,2-thiazole-3-carboxylic acid	178316-76-2	95%	1.0g	$2168.0	2023-02-15
Enamine	EN300-140821-2.5g	4-hydroxy-1,2-thiazole-3-carboxylic acid	178316-76-2	95%	2.5g	$4250.0	2023-02-15
Enamine	EN300-140821-5.0g	4-hydroxy-1,2-thiazole-3-carboxylic acid	178316-76-2	95%	5.0g	$6289.0	2023-02-15
Enamine	EN300-140821-10.0g	4-hydroxy-1,2-thiazole-3-carboxylic acid	178316-76-2	95%	10.0g	$9325.0	2023-02-15
Enamine	EN300-140821-50mg	4-hydroxy-1,2-thiazole-3-carboxylic acid	178316-76-2	95.0%	50mg	$576.0	2023-09-30
Enamine	EN300-140821-100mg	4-hydroxy-1,2-thiazole-3-carboxylic acid	178316-76-2	95.0%	100mg	$752.0	2023-09-30